NATNVIFSRCRDEMF M WD repeat domain 16 (145-175)
Description
Cilia- and flagella-associated protein 52
Scientific Research Applications
Structural Basis and Recognition
The WD-repeat domain is a highly conserved module in eukaryotes involved in diverse cellular processes. A study by (Han et al., 2007) reveals how the bottom of a WD-repeat domain, like WD repeat domain 16, recognizes its binding partners, essential for understanding the interaction mechanisms of these proteins.
Biological Functions and Disease Association
WD-repeat proteins, including WD repeat domain 16, are crucial in various biological functions such as signal transduction, transcription regulation, and apoptosis. (Li & Roberts, 2001) highlight their association with several human diseases, indicating the importance of understanding individual WD-repeat proteins.
WD40-repeat Protein Database
WDSPdb, a specialized database, provides structural information on WD40-repeat proteins, including WD repeat domain 16. This resource, described by (Wang et al., 2014), is valuable for researchers studying WD40 proteins and protein-protein interactions.
Diversity and Functional Implications
The diversity of WD-repeat-containing proteins is vast, with key roles in the formation of protein-protein complexes in eukaryotic cells. (Smith, 2008) emphasizes their significant implications in genetic diseases due to their crucial roles.
Interaction with Kinases
The interaction of WD-repeat proteins with kinases is a critical aspect of signal transduction. (Fritzius et al., 2006) explore how a WD-FYVE protein interacts with protein kinases Akt and PKCzeta/lambda, offering insights into the role of WD-repeat proteins in signaling pathways.
Notch Signaling Activity
The WD-repeat protein family, including WD repeat domain 16, plays a role in Notch signaling activity. (Nal et al., 2002) investigate Wdr12, a novel WD-repeat protein, and its potential function in modulating Notch signaling.
Common Architecture and Functions
WD-repeat proteins have a common architecture and diverse functions, as discussed by (Smith et al., 1999). This study provides insights into the structural basis of these proteins and their potential binding partners.
Properties
sequence |
RDAICGSPAAGLNVGNATNVIFSRCRDEMFM |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
NATNVIFSRCRDEMF M WD repeat domain 16 (145-175) |
Origin of Product |
United States |
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